Cas no 100535-50-0 (Heptanoic acid, 2-amino-3-butyl-)

Heptanoic acid, 2-amino-3-butyl- structure
100535-50-0 structure
Product Name:Heptanoic acid, 2-amino-3-butyl-
CAS No:100535-50-0
MF:C10H21NO2
MW:187.27924323082
CID:135915
PubChem ID:239818
Update Time:2025-04-19

Heptanoic acid, 2-amino-3-butyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-amino-3-butyl-
    • 2-amino-3-butylheptanoic acid
    • Di-n-Butylglycine
    • 100535-50-0
    • NSC-45484
    • dibutylglycine
    • DTXSID80286401
    • NSC45484
    • Heptanoic acid,2-amino-3-butyl-
    • 23590-03-6
    • 2-(dibutylamino)acetic acid
    • SCHEMBL185611
    • Inchi: 1S/C10H21NO2/c1-3-5-7-11(8-6-4-2)9-10(12)13/h3-9H2,1-2H3,(H,12,13)
    • InChI Key: NSZZKYYCIQQWKE-UHFFFAOYSA-N
    • SMILES: OC(CN(CCCC)CCCC)=O

Computed Properties

  • Exact Mass: 201.17299
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.962±0.06 g/cm3(Predicted)
  • Boiling Point: 311.2±25.0 °C(Predicted)
  • PSA: 63.32
  • pka: 2.57±0.28(Predicted)
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